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Compound Name: 6-Undecanone

Cat. No.: B1294626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Undecanone, also known as dipentyl ketone or amyl ketone, is a symmetrical aliphatic

ketone with the chemical formula C₁₁H₂₂O.[1][2] This document provides an in-depth technical

overview of the core physical properties of 6-Undecanone. It is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development

who may utilize this compound as a solvent, chemical intermediate, or in other research

applications. The guide details key physical constants, presents experimental protocols for their

determination, and illustrates the relationship between the molecular structure of 6-
undecanone and its physical characteristics.

Chemical Structure and Identification
6-Undecanone is a dialkyl ketone characterized by a carbonyl group located at the sixth

carbon of an eleven-carbon chain.[2] This symmetrical structure influences its physical

properties, such as its moderate polarity and boiling point.

IUPAC Name: Undecan-6-one[1]

Synonyms: Dipentyl ketone, Diamyl ketone, Amyl ketone[1][3]

CAS Number: 927-49-1[1]
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Molecular Formula: C₁₁H₂₂O[1]

Molecular Weight: 170.29 g/mol [1][4]

Tabulated Physical Properties
The following tables summarize the key physical properties of 6-Undecanone, providing a

consolidated reference for laboratory applications.

Table 1: Core Physical Constants of 6-Undecanone

Property Value Source(s)

Molecular Weight 170.29 g/mol [1][4]

Physical State Liquid at room temperature [1][5]

Appearance Colorless to pale yellow liquid [2][3][6]

Odor Fruity, strong [2][3]

Table 2: Thermodynamic and Optical Properties of 6-Undecanone

Property Value Conditions Source(s)

Boiling Point 228 °C @ 760 mmHg [1][5][7]

Melting Point 14 - 15 °C [1][4]

Density 0.831 g/mL @ 25 °C [5][7]

0.826 - 0.836 g/cm³ [1][2]

Refractive Index (n_D) 1.4270 @ 20 °C [5][7]

1.424 - 1.430 @ 20 °C [1]

Flash Point 88.33 °C (191 °F) Closed Cup [6][7][8]

Vapor Pressure 0.08 mmHg @ 25 °C

Heat of Vaporization 46.3 kJ/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://phillysim.org/newmanual/exp5.pdf
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://phillysim.org/newmanual/exp5.pdf
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.scribd.com/document/512444603/7-4-en
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://www.scribd.com/document/512444603/7-4-en
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://edu.rsc.org/experiments/measuring-density/524.article
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://phillysim.org/newmanual/exp5.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://edu.rsc.org/experiments/measuring-density/524.article
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.scribd.com/document/512444603/7-4-en
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://edu.rsc.org/experiments/measuring-density/524.article
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://edu.rsc.org/experiments/measuring-density/524.article
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Solubility Profile of 6-Undecanone

Solvent Solubility Temperature Source(s)

Water
Insoluble (0.05

mg/mL)
25 °C [1][2]

Ethanol Miscible Room Temperature [1][2]

Fats & Non-polar

solvents
Soluble [1][2]

Chloroform Highly Soluble [2]

Acetone Good Solubility [2]

Structure-Property Relationships
The physical properties of 6-Undecanone are a direct consequence of its molecular structure.

The long, non-polar pentyl chains on either side of the carbonyl group dominate its character,

leading to its low solubility in water. The polar carbonyl group, however, allows for dipole-dipole

interactions, resulting in a higher boiling point than non-polar alkanes of similar molecular

weight.
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Molecular Structure of 6-Undecanone

Resulting Physical Properties
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Caption: Relationship between 6-Undecanone's structure and its physical properties.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of 6-
Undecanone. These protocols are based on standard organic chemistry laboratory techniques.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube

Thermometer (-10 to 250 °C)
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat-resistant mineral oil or silicone oil

Bunsen burner or heating mantle

Stand and clamps

Procedure:

Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 6-
Undecanone.

Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in

the liquid and the sealed end protruding above the surface.[5]

Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

bulb of the thermometer is level with the sample.

Heating: Immerse the assembly in the Thiele tube containing the heating oil, making sure the

sample is below the oil level.[9]

Observation: Gently heat the side arm of the Thiele tube.[5] Observe the capillary tube. A

slow, steady stream of bubbles will emerge as the liquid's vapor pressure increases.

Measurement: When a rapid and continuous stream of bubbles emerges, remove the heat

source. The boiling point is the temperature at which the bubbling ceases and the liquid just

begins to be drawn back into the capillary tube.[5][9] Record this temperature.
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1. Prepare Sample:
Fill small tube with 6-Undecanone.

2. Assemble Apparatus:
Insert inverted capillary tube.
Attach tube to thermometer.

3. Heat System:
Immerse assembly in Thiele tube oil bath.

Gently heat the side arm.

4. Observe Bubbles:
Watch for a rapid, continuous stream

of bubbles from the capillary tube.

5. Cool and Measure:
Remove heat. Record temperature when liquid

just enters the capillary tube.

Result: Boiling Point of 6-Undecanone

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.

Density Measurement
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
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Analytical balance (readable to ±0.001 g)

Pipette

Constant temperature bath (optional, for high precision)

Procedure:

Mass of Empty Container: Accurately weigh a clean, dry pycnometer or graduated cylinder

and record its mass (m₁).[7][10]

Volume of Liquid: Fill the container with a known volume of 6-Undecanone (e.g., 5.00 mL).

For a pycnometer, fill it completely.

Mass of Filled Container: Weigh the container with the 6-Undecanone and record the new

mass (m₂).[10]

Calculation:

Mass of liquid (m_liquid) = m₂ - m₁

Density (ρ) = m_liquid / Volume

Ensure all measurements are taken at a constant, recorded temperature.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and an indicator of purity.

Apparatus:

Abbe Refractometer

Dropper or pipette

Lint-free tissue

Acetone or ethanol (for cleaning)
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Constant temperature water circulator (for precise measurements)

Procedure:

Calibration: Calibrate the refractometer using a standard with a known refractive index, such

as distilled water.

Cleaning: Ensure the prism surfaces of the refractometer are clean and dry. Clean with a soft

tissue moistened with acetone or ethanol.[2]

Sample Application: Place 2-3 drops of 6-Undecanone onto the lower prism surface.[11]

Measurement: Close the prisms. Look through the eyepiece and adjust the control knob until

the boundary between the light and dark fields is sharp and centered on the crosshairs.[1]

Reading: Read the refractive index value from the scale. Record the temperature at which

the measurement was taken, as refractive index is temperature-dependent.

Solubility Determination
This protocol determines the qualitative solubility of 6-Undecanone in various solvents.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer (optional)

Procedure:

Sample Preparation: In separate test tubes, place a small, measured amount of 6-
Undecanone (e.g., 0.1 mL).

Solvent Addition: To each test tube, add a specific solvent (e.g., water, ethanol) in small

increments (e.g., 0.3 mL at a time), up to a total of 3 mL.[12]
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Observation: After each addition, shake the test tube vigorously.[13] Observe whether the 6-
Undecanone dissolves completely to form a single, clear phase (soluble), forms two distinct

layers (insoluble), or partially dissolves.

Classification: Record the compound as soluble, partially soluble, or insoluble for each

solvent tested.

Safety and Handling
6-Undecanone should be handled in a well-ventilated area, away from ignition sources. It is

advisable to wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[6] While not classified as a hazardous substance under GHS, it may

cause irritation to the eyes, respiratory system, and skin.[8] For detailed safety information,

refer to the Safety Data Sheet (SDS).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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